KRAS G12D inhibitor 19

• Molecular Formula: C35H34F2N6O3
• Molecular Weight: 624.7 g/mol
• InChI: InChI=1S/C35H34F2N6O3/c1-2-25-28(36)6-3-19-9-23(44)11-26(29(19)25)31-30(37)32-27(12-38-31)33(42-13-20-4-5-21(14-42)39-20)41-34(40-32)46-18-35(7-8-35)17-43-15-24-10-22(43)16-45-24/h1,3,6,9,11-12,20-22,24,39,44H,4-5,7-8,10,13-18H2/t20?,21?,22-,24-/m0/s1
• InChIKey: GTODZMKQAVURTR-AELPEBTASA-N

KRAS G12D Inhibitor 19: Chemical Probe Overview

KRAS G12D inhibitor 19 (synonym: Compound 7) is a synthetic small molecule designed to selectively inhibit the oncogenic KRAS G12D mutant protein [1]. It is defined by the chemical structure disclosed in patent WO2022184178A1, with a molecular formula of C35H34F2N6O3, a molecular weight of 624.68 g/mol, and CAS registry number 2833695-47-7 [2]. The compound is supplied exclusively for preclinical cancer research applications, particularly in pancreatic, colorectal, and non-small cell lung cancer models harboring the KRAS G12D mutation [1].

Workflow KRAS G12D target engagement and pathway-response studies

Selection Patent-defined Compound 7 reference standard (WO2022184178A1)

Use Context Preclinical cell models for pancreatic, colorectal, and NSCLC cancers harboring G12D

• [1] Han, H. et al. Kras g12d inhibitors. Patent WO2022184178A1, 2022. View Source
• [2] TargetMol. KRAS G12D inhibitor 19 (T86786) Product Page. CAS 2833695-47-7. View Source

Why Generic KRAS G12D Inhibitors Cannot Substitute

KRAS G12D inhibitors constitute a structurally heterogeneous class encompassing diverse chemotypes such as tetrahydropyridopyrimidines, quinazolines, and macrocyclic compounds [1]. Different chemical scaffolds exhibit distinct binding modes (e.g., switch-I/II pocket occupancy vs. covalent aspartate targeting), leading to variable selectivity profiles against wild-type KRAS and other RAS isoforms [2]. Consequently, in-class substitution of KRAS G12D inhibitor 19 with a structurally unrelated G12D inhibitor can alter target engagement kinetics, off-target liability, and downstream signaling inhibition, rendering data irreproducible across studies.

Chemotype Alternative scaffolds (e.g., macrocyclic vs. polycyclic) may occupy distinct switch-II sub-pockets, shifting binding kinetics and target engagement profiles.

Selectivity In-class G12D inhibitors exhibit variable selectivity against wild-type KRAS and other RAS isoforms; pan-KRAS profiles can alter downstream signaling endpoints.

SAR Context Non-patent analogs lack the defined structure-activity relationship context required for precise replication of the originating patent series.

• [1] Han, H. et al. Kras g12d inhibitors. Patent WO2022184178A1, 2022. View Source
• [2] TargetMol. pan-KRAS-IN-7 (T209697) Product Page – comparative KRAS inhibitor data. View Source

Differentiation Evidence vs. Close Analogs

Structural Chemotype vs. MRTX1133

KRAS G12D inhibitor 19 (Compound 7) possesses a distinct polycyclic scaffold defined in WO2022184178A1, characterized by a fused pyridopyrimidine core with a spirocyclic ether moiety and difluoro-phenyl substituents [1]. Its molecular weight (624.68 Da) and heteroatom count (46 heavy atoms) distinguish it from the macrocyclic inhibitor MRTX1133 (MW 561.6 Da, 42 heavy atoms) [2]. This structural divergence implies a different binding pose within the KRAS switch-II pocket, making it a non-redundant tool for exploring alternative chemical space.

Structural Chemotype

Reported comparison

624.68 Da / 46 Heavy Atoms

Supports patent replication context

Distinct from macrocyclic MRTX1133 (561.6 Da / 42 atoms)

Evidence Dimension	Molecular Weight and Heavy Atom Count
Target Compound Data	MW: 624.68 Da; 46 heavy atoms
Comparator Or Baseline	MRTX1133: MW 561.6 Da; 42 heavy atoms (PubChem CID 137278424)
Quantified Difference	ΔMW = +63.08 Da (11.2% higher); ΔHeavy Atoms = +4
Conditions	Calculated from molecular formula; no biological assay comparison available.

Why This Matters

For researchers requiring patent-defined tool compounds to validate target engagement hypotheses or to replicate specific SAR series, structural identity is non-negotiable; a different chemotype introduces uncontrolled variables.

• [1] Han, H. et al. Kras g12d inhibitors. Patent WO2022184178A1, 2022. View Source
• [2] TargetMol. KRAS G12D inhibitor 19 (T86786) Product Page. CAS 2833695-47-7. View Source

KRAS Isoform Selectivity Profile

The patent WO2022184178A1 discloses compounds with inhibitory activity against the G12D mutant KRAS protein [1]. While quantitative IC50 values for Compound 7 are not publicly disclosed, structurally related analogs in the same patent series generally exhibit selectivity for G12D over wild-type KRAS [1]. In contrast, pan-KRAS inhibitors such as AMG410 show IC50 values of 1–4 nM against multiple KRAS mutants (G12D, G12V, G13D) with >100-fold selectivity over HRAS/NRAS . Without direct selectivity data, the differentiation of inhibitor 19 from pan-KRAS agents remains unquantified.

Isoform Selectivity

Data to verify

Patent-series inferred G12D > WT

Selectivity context unquantified

Pan-KRAS shift may alter pathway readouts

Evidence Dimension	KRAS Mutant vs. Wild-Type Selectivity
Target Compound Data	Not publicly disclosed for this exact compound.
Comparator Or Baseline	AMG410 (pan-KRAS): IC50 1–4 nM (G12D/G12V/G13D); >100-fold vs. HRAS/NRAS .
Quantified Difference	Cannot be calculated due to missing target compound data.
Conditions	Biochemical assays as described in AMG410 disclosure; no equivalent assay data for inhibitor 19.

Why This Matters

For studies requiring mutant-specific probe compounds, the selectivity window versus wild-type KRAS and other RAS isoforms is critical; procurement decisions must rely on data from the originating patent when comparing across series.

• [1] Han, H. et al. Kras g12d inhibitors. Patent WO2022184178A1, 2022. View Source

Supply Chain & Storage Specifications

KRAS G12D inhibitor 19 is available from multiple research chemical suppliers (e.g., TargetMol, MedChemExpress) under catalog numbers T86786 and HY-149487, respectively, with a stated purity suitable for in vitro studies [1]. The manufacturers explicitly restrict its use to preclinical research and prohibit human administration [1]. While no quantitative purity data (e.g., HPLC chromatogram percentages) are published on vendor pages, the compound is shipped under blue ice conditions and stored at -20°C (powder) or -80°C (in solvent) [1], meeting standard handling criteria for research-grade inhibitors.

Storage Profile

Method context

-20°C (powder) / -80°C (solvent)

Standard research-grade handling

Long-term stability data pending

Evidence Dimension	Storage and Handling Specifications
Target Compound Data	Powder: -20°C, 3 years; In solvent: -80°C, 1 year; Blue ice shipping [1].
Comparator Or Baseline	Typical research-grade small molecule: -20°C storage, desiccated; specific stability data rarely provided.
Quantified Difference	Qualitative parity with industry-standard storage practices; no superior stability claim can be made.
Conditions	Vendor-specified storage recommendations (TargetMol).

Why This Matters

Reliable storage and handling protocols are essential for maintaining compound integrity during longitudinal studies; the defined specifications reduce ambiguity in experimental planning.

• [1] TargetMol. KRAS G12D inhibitor 19 (T86786) Product Page. CAS 2833695-47-7. View Source

Defined Research Applications

Patent SAR Replication

Investigators seeking to reproduce or extend the structure–activity relationship (SAR) described in WO2022184178A1 should use KRAS G12D inhibitor 19 as the designated Compound 7 reference standard. The compound's unique scaffold serves as a chemical probe for exploring alternative binding modes within the switch-II pocket of GDP-bound KRAS G12D [1].

In Vitro Profiling in G12D-Mutant Lines

KRAS G12D inhibitor 19 is applicable for in vitro cellular assays in pancreatic (e.g., AsPC-1), colorectal, and NSCLC lines harboring the G12D mutation. It may be used to benchmark antiproliferative effects and downstream ERK phosphorylation inhibition, provided that the assay conditions align with those described in the source patent [1].

Mutant-Selectivity Control Tool

Due to its patent-defined G12D-targeting profile, KRAS G12D inhibitor 19 can be deployed as a reference tool in assays designed to discriminate between G12D-specific and pan-KRAS inhibition. When co-tested with pan-KRAS inhibitors such as AMG410, differential activity patterns may illuminate mutant-selective pharmacology .

In Vivo Xenograft Studies

Researchers may consider KRAS G12D inhibitor 19 for in vivo efficacy studies in KRAS G12D-driven xenograft models. However, as no pharmacokinetic data (e.g., oral bioavailability, clearance) are publicly available for this specific compound, formulation optimization and PK profiling should precede efficacy experiments to ensure adequate exposure [1].

Application

Selection Property

Validation Focus

Patent SAR Replication

Patent-defined polycyclic scaffold

Chemical structure identity verification

G12D-mutant Cell Assays

Mutant-selective activity context

ERK/MAPK signaling endpoints

Pan-KRAS Comparator Tool

Isoform-selective assay context

Differential pathway-response profiling

In Vivo Xenograft Models

Target engagement and model response

Exposure-model validation (PK review)

• [1] Han, H. et al. Kras g12d inhibitors. Patent WO2022184178A1, 2022. View Source